Cas no 35113-90-7 (Benzenamine, 2,4-dichloro-N,N-dimethyl-)

Benzenamine, 2,4-dichloro-N,N-dimethyl- structure
35113-90-7 structure
Product Name:Benzenamine, 2,4-dichloro-N,N-dimethyl-
CAS No:35113-90-7
MF:C8H9Cl2N
MW:190.069760084152
CID:919899
Update Time:2023-08-02

Benzenamine, 2,4-dichloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • benzenamine, 2,4-dichloro-n,n-dimethyl-
    • 2,4-dichloro-N,N-dimethylaniline
    • 2,4-Dichlor-N,N-dimethylanilin
    • 2,4-Dichlor-N,N-dimethyl-anilin
    • 2,4-dichloro-N,N-dimethyl-aniline
    • 2,4-dichloro-N,N-dimethyl-benzenamine
    • AC1L3K4Z
    • N,N-Dimethyl-amino-2,4-dichlorbenzol
    • SureCN2616324
    • Benzenamine, 2,4-dichloro-N,N-dimethyl-
    • Inchi: 1S/C8H9Cl2N/c1-11(2)8-4-3-6(9)5-7(8)10/h3-5H,1-2H3
    • InChI Key: UVAIWYBULNGCQQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1N(C)C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Topological Polar Surface Area: 3.2

Experimental Properties

  • Density: 1.3266 (rough estimate)
  • Boiling Point: 312.25°C (rough estimate)
  • Refractive Index: 1.6100 (estimate)
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